Cas no 1094449-18-9 ((2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone)

• Product Name: (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone
• CAS No: 1094449-18-9
• MF: C₁₁H₁₃FN₂O₂
• MW: 224.231526136398
• CID: 4571345
• PubChem ID: 43132546
• Update Time: 2025-11-01

(2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-5-fluorophenyl)(morpholino)methanone
• MFCD11132584
• G69212
• (2-amino-5-fluorophenyl)-morpholin-4-ylmethanone
• DTXSID101241662
• 1094449-18-9
• (2-Amino-5-fluorophenyl)-4-morpholinylmethanone
• (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone
• 4-fluoro-2-(morpholine-4-carbonyl)aniline
• A1-09100

• MDL： MFCD11132584
• Inchi： 1S/C11H13FN2O2/c12-8-1-2-10(13)9(7-8)11(15)14-3-5-16-6-4-14/h1-2,7H,3-6,13H2
• InChI Key： LJPZLMDXESLDJU-UHFFFAOYSA-N
• SMILES： C(C1=CC(F)=CC=C1N)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 224.09610582g/mol
• Monoisotopic Mass: 224.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone

Introduction to (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone (CAS No. 1094449-18-9)

(2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone (CAS No. 1094449-18-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AFPM, is characterized by its unique molecular structure, which includes an amino group, a fluoro substituent, and a morpholine ring. These features contribute to its diverse biological activities and make it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone is defined by the presence of a fluoro atom at the 5-position of the phenyl ring and an amino group at the 2-position. The morpholine ring, which is attached to the phenyl ring via a carbonyl group, adds further complexity and functionality to the molecule. This combination of structural elements provides a foundation for its pharmacological properties, including its ability to interact with various biological targets.

Recent studies have highlighted the potential of (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone in several therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation can have beneficial effects on conditions such as depression, anxiety, and neurodegenerative diseases.

In addition to its neurological applications, (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone has also been investigated for its anti-inflammatory properties. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and asthma.

The pharmacokinetic profile of (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone has been extensively studied to understand its behavior in biological systems. It has been found to exhibit good oral bioavailability and favorable pharmacokinetic properties, which are essential for its potential use as an oral medication. Additionally, its low toxicity profile and minimal side effects make it a safe option for long-term use.

Preclinical studies have provided valuable insights into the mechanism of action of (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone. These studies have shown that it can selectively bind to specific receptors and enzymes, leading to targeted therapeutic effects. For example, it has been found to inhibit certain enzymes involved in the metabolism of neurotransmitters, thereby enhancing their availability in the brain.

Clinical trials are currently underway to evaluate the safety and efficacy of (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone in human subjects. Early results from these trials have been promising, with participants showing significant improvements in symptoms related to neurological and inflammatory disorders. These findings underscore the potential of this compound as a future therapeutic agent.

The synthesis of (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone involves several well-established chemical reactions. One common approach is to start with 2-amino-5-fluorobenzaldehyde and react it with morpholine in the presence of a suitable coupling reagent. This method yields high purity product with good yield, making it suitable for large-scale production.

In conclusion, (2-Amino-5-fluoro-phenyl)-morpholin-4-yl-methanone (CAS No. 1094449-18-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various medical fields.